Cas no 139037-03-9 (1,2-Benzisothiazole, 4-nitro-)

• Product Name: 1,2-Benzisothiazole, 4-nitro-
• CAS No: 139037-03-9
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 1258980
• PubChem ID: 19387300
• Update Time: 2025-04-20

1,2-Benzisothiazole, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 4-nitro-
• SCHEMBL5456748
• 4-nitro-1,2-benzisothiazole
• 139037-03-9
• JJSWRWOWWXTUBG-UHFFFAOYSA-N
• 4-nitrobenzisothiazole
• 4-Nitrobenzo[d]isothiazole

• Inchi： 1S/C7H4N2O2S/c10-9(11)6-2-1-3-7-5(6)4-8-12-7/h1-4H
• InChI Key： JJSWRWOWWXTUBG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.999
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.2